Cas no 2231665-50-0 (cis-3-(difluoromethyl)cyclobutanamine;hydrochloride)

• Product Name: cis-3-(difluoromethyl)cyclobutanamine;hydrochloride
• CAS No: 2231665-50-0
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• CID: 5714515
• PubChem ID: 112756550
• Update Time: 2026-03-11

cis-3-(difluoromethyl)cyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-(difluoromethyl)cyclobutanamine;hydrochloride
• 3-(difluoromethyl)cyclobutan-1-amine hydrochloride
• SY199825
• 3-(Difluoromethyl)cyclobutan-1-amine HCl
• E73678
• AKOS040810385
• BS-43109
• 2231665-50-0
• (1r,3r)-3-(difluoromethyl)cyclobutan-1-amine hydrochloride
• (1s,3s)-3-(difluoromethyl)cyclobutan-1-amine hydrochloride, cis
• PS-20460
• 1803586-55-1
• AT10383
• EN300-204119
• cis-3-(difluoromethyl)cyclobutanamine;hydrochloride
• CS-0310400
• 3-(difluoromethyl)cyclobutan-1-amine;hydrochloride
• PS-16365
• AKOS040810386
• trans-3-(Difluoromethyl)cyclobutan-1-amine hydrochloride
• AKOS040805562
• EN300-28333287
• 3-(Difluoromethyl)cyclobutanamine Hydrochloride
• (1r,3r)-3-(difluoromethyl)cyclobutan-1-amine hydrochloride, trans
• 2694745-17-8
• MFCD28348290
• CS-0184383
• cis-3-(Difluoromethyl)cyclobutan-1-amine hydrochloride
• cis-3-(difluoromethyl)cyclobutanamine
• (1s,3s)-3-(difluoromethyl)cyclobutan-1-amine hydrochloride
• DB-394012
• SCHEMBL25236726
• G14991
• cis-3-(Difluoromethyl)cyclobutan-1-amine HCl
• trans-3-(Difluoromethyl)cyclobutan-1-amine HCl
• rac-(1r,3r)-3-(difluoromethyl)cyclobutan-1-amine hydrochloride

• Inchi： 1S/C5H9F2N.ClH/c6-5(7)3-1-4(8)2-3;/h3-5H,1-2,8H2;1H
• InChI Key： MLASESSVLKXBAZ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CC(C1)N)F

Computed Properties

• Exact Mass: 157.0469833g/mol
• Monoisotopic Mass: 157.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on cis-3-(difluoromethyl)cyclobutanamine;hydrochloride

Cis-3-(difluoromethyl)cyclobutanamine Hydrochloride: A Comprehensive Overview

The compound cis-3-(difluoromethyl)cyclobutanamine hydrochloride (CAS No. 2231665-50-0) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structural features, which include a cyclobutane ring substituted with a difluoromethyl group at the 3-position and an amine group at the same position, along with a hydrochloride counterion. The cis configuration denotes the spatial arrangement of substituents on the cyclobutane ring, which is critical for its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of cis-3-(difluoromethyl)cyclobutanamine hydrochloride through a combination of catalytic asymmetric synthesis and fluorination techniques. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and electronic properties.

One of the most promising areas of application for cis-3-(difluoromethyl)cyclobutanamine hydrochloride is in drug discovery. Its unique combination of steric and electronic properties makes it an ideal candidate for targeting specific biological pathways. Recent studies have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes. The compound's ability to interact with these receptors in a highly selective manner has opened new avenues for treating conditions such as hypertension, inflammation, and neurodegenerative diseases.

In addition to its pharmacological applications, cis-3-(difluoromethyl)cyclobutanamine hydrochloride has shown remarkable potential in materials science. Its rigid cyclobutane ring structure and fluorinated substituents make it an excellent candidate for designing advanced polymers and coatings with tailored mechanical and thermal properties. Researchers have explored its use in creating self-healing materials and high-performance adhesives, which could revolutionize industries such as aerospace and electronics.

The environmental impact of cis-3-(difluoromethyl)cyclobutanamine hydrochloride has also been a focus of recent studies. Its biodegradation pathways have been investigated under various conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is crucial for ensuring its safe use in industrial settings and minimizing its ecological footprint.

From a manufacturing perspective, the production of cis-3-(difluoromethyl)cyclobutanamine hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and product quality. The use of green chemistry principles has been increasingly adopted in its synthesis, reducing waste generation and energy consumption. These advancements not only make the production process more sustainable but also align with global efforts to promote environmentally friendly chemical manufacturing.

In conclusion, cis-3-(difluoromethyl)cyclobutanamine hydrochloride (CAS No. 2231665-50-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a valuable tool in drug discovery, materials science, and sustainable manufacturing. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.